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The table below summarizes the key characteristics of WIKI4.

Property

Description

Primary Target

Primary Mechanism

Biological
Consequence

ICso for TNKS2

ECso in Cellular Assays

Chemical Formula

Molecular Weight

CAS Number

Tankyrase 2 (TNKS2) [1] [2] [3]

Inhibition of Wnt/B-catenin signaling [1] [2]

Increases AXIN1/AXINZ protein levels, promoting -catenin degradation [1]

3]

15 nMto 26 nM [2] [3]

~75 nM for inhibition of Wnt/3-catenin signaling [2] [3]
C20H23Ns03S [2] [3]

521.59 g/mol [2] [3]

838818-26-1 [2] [3]

Detailed Experimental Data & Protocols

The following table consolidates key experimental findings from the foundational research.
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Experiment

Cell Line /|
Model

Treatment

Key Results

Target Gene
Expression

Cell Viability

Reporter Gene
Assay

Pancreatic
Progenitor
Differentiation

DLD1 colorectal
carcinoma cells

[1]

DLD1 colorectal
carcinoma cells

[1]

A375 melanoma
cells with BAR
reporter [1]

hPSCs (H1,
N KXG-]_GFP/W)
(4]

1 uM WIKI4; 2-24
hours [3]

100 nM & 1 uM
WIKI4; 6 days [3]

370 nM WIKI4 +
Wnt3A-conditioned
media [1]

9 uM WIKI4 during
Stage 4 (PP
specification) [4]

Significant increase in steady-state
levels of AXIN1 and AXINZ2 proteins
[3].

Inhibited cell growth in low-serum
conditions [3].

Inhibited Wnt3A-dependent
luciferase activity without affecting
cell viability [1].

Promoted formation of PDX1+/NKX6-
1+ pancreatic progenitors; enhanced
subsequent generation of functional
B-like cells [4].

WIKI4 in the Wnt/B-catenin Signhaling Pathway

The diagram below illustrates the mechanism of WIKI4. In the absence of a Wnt signal, a "destruction

complex" targets [-catenin for degradation. Tankyrase (TNKS) regulates the stability of the scaffolding
protein AXIN in this complex. WIKI4 inhibits TNKS, leading to AXIN stabilization and enhanced

degradation of -catenin, thereby suppressing the pathway [1].
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Research Applications and Workflow

A 2024 study in Nature Communications highlights a promising application for WIKI4. The research used a
targeted chemical screen to differentiate human pluripotent stem cells (hPSCs) into pancreatic -like cells

[4]. The experimental workflow and key finding are summarized below:
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The research concluded that inhibiting tankyrase with WIKI4 during the pancreatic progenitor stage
generates cells that are less proliferative and express higher levels of integrins [4]. Most importantly, these
progenitors differentiate into islet-like cells with a higher frequency of functional B-like cells capable of

providing glycemic control in transplantation models [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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